Homosalate is a well-established ultraviolet (UV) filter, absorbing both UVA and UVB rays. Studies have demonstrated its effectiveness in protecting the skin from sun damage, contributing to the overall sun protection factor (SPF) of sunscreen products [].
Percutaneous Absorption:
Research has explored the extent to which homosalate penetrates through the skin. Studies suggest that it can be absorbed to some degree, with the rate and amount influenced by factors like formulation, application thickness, and skin condition [].
Potential Endocrine Disruption:
Concerns have emerged regarding the potential for homosalate to disrupt the body's hormonal system. In-vitro studies have shown that it may interact with estrogen, androgen, and progesterone receptors in cells []. However, translating these findings to actual human health effects requires further investigation.
Environmental Impact:
Studies have investigated the environmental fate and effects of homosalate. Research suggests that it can be harmful to certain marine organisms, raising concerns about its potential impact on coral reefs and aquatic ecosystems [].
Ongoing Safety Evaluations:
Regulatory bodies like the European Commission's Scientific Committee on Consumer Safety (SCCS) are continuously evaluating the safety of homosalate. In recent assessments, the SCCS expressed concerns regarding its potential endocrine disrupting properties and concluded that it is not safe at currently used concentrations (up to 10%) in cosmetic products [].
Aggregated GHS information provided by 158 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.; Reported as not meeting GHS hazard criteria by 109 of 158 companies. For more detailed information, please visit ECHA C&L website; Of the 2 notification(s) provided by 49 of 158 companies with hazard statement code(s):; H315 (77.55%): Causes skin irritation [Warning Skin corrosion/irritation]; H319 (77.55%): Causes serious eye irritation [Warning Serious eye damage/eye irritation]; H335 (77.55%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure; Respiratory tract irritation]; H413 (22.45%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard]; Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Drug Indication
As ingredient in many sunscreen for protection against sunburn, skin aging and skin cancer.
Pharmacology
Acts as UV filters.
MeSH Pharmacological Classification
Sunscreening Agents
Mechanism of Action
Homosalate has the ability to convert incident ultraviolet radiation into less damaging infrared radiation (heat).
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